Cas no 1261941-87-0 (2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid)
1261941-87-0 structure
Product Name:2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid
CAS No:1261941-87-0
MF:C18H18N2O6S
MW:390.410323619843
MDL:MFCD18323257
CID:2621634
PubChem ID:53229078
Update Time:2025-04-21
2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-NITRO-4-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID
- DTXSID30692396
- 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
- 3-Nitro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid
- 1261941-87-0
- MFCD18323257
- 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid
-
- MDL: MFCD18323257
- Inchi: 1S/C18H18N2O6S/c21-18(22)16-9-6-14(12-17(16)20(23)24)13-4-7-15(8-5-13)27(25,26)19-10-2-1-3-11-19/h4-9,12H,1-3,10-11H2,(H,21,22)
- InChI Key: INNYOKTVWCAAHE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C2C=CC(C(=O)O)=C(C=2)[N+](=O)[O-])=CC=1)(N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 390.08855747Da
- Monoisotopic Mass: 390.08855747Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 642
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 129Ų
2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB330536-5 g |
2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%; . |
1261941-87-0 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB330536-5g |
2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%; . |
1261941-87-0 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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